![molecular formula C14H17BrN4O2 B8664947 3-({5-Bromo-4-[(4-hydroxybutyl)amino]pyrimidin-2-YL}amino)phenol CAS No. 477589-60-9](/img/structure/B8664947.png)
3-({5-Bromo-4-[(4-hydroxybutyl)amino]pyrimidin-2-YL}amino)phenol
Cat. No. B8664947
M. Wt: 353.21 g/mol
InChI Key: DUJZPZHWBDRLFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
OCCCCNc1nc(Cl)ncc1Br
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:9][c:10]1[c:11]([NH:17][CH2:18][CH2:19][CH2:20][CH2:21][OH:22])[n:12][c:13]([Cl:16])[n:14][cH:15]1.[CH3:24][C:25]#[N:26].[ClH:23].[NH2:1][c:2]1[cH:3][cH:4][cH:5][c:6]([OH:7])[cH:8]1.[O:27]1[CH2:28][CH2:29][O:30][CH2:31][CH2:32]1>>[NH:1]([c:2]1[cH:3][cH:4][cH:5][c:6]([OH:7])[cH:8]1)[c:13]1[n:12][c:11]([NH:17][CH2:18][CH2:19][CH2:20][CH2:21][OH:22])[c:10]([Br:9])[cH:15][n:14]1
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Inputs
Step One
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Name
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OCCCCNc1nc(Cl)ncc1Br
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
OCCCCNc1nc(Cl)ncc1Br
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CC#N
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
|
Smiles
|
Nc1cccc(O)c1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
C1COCCO1
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
OCCCCNc1nc(Nc2cccc(O)c2)ncc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
